Cas no 144446-23-1 (beta-Aflatrem)

Beta-Aflatrem is a tremorgenic mycotoxin produced by certain Aspergillus species, primarily studied for its neurotoxic effects. It acts as a potent tremorgen by modulating gamma-aminobutyric acid (GABA) receptors, leading to sustained neuronal excitation. This compound is of significant interest in toxicology and neuroscience research due to its ability to induce tremors and convulsions in animal models, making it a valuable tool for studying neurological disorders and GABAergic pathways. Beta-Aflatrem's well-characterized mechanism of action and high specificity for GABA receptors underscore its utility in experimental settings. Its stability and reproducible effects further enhance its applicability in mechanistic studies and pharmacological research.
beta-Aflatrem structure
beta-Aflatrem structure
Product Name:beta-Aflatrem
CAS No:144446-23-1
MF:C32H39NO4
MW:501.656369447708
CID:2060555
PubChem ID:90659015
Update Time:2025-05-24

beta-Aflatrem Chemical and Physical Properties

Names and Identifiers

    • beta-Aflatrem
    • β-Aflatrem
    • Aflatrem B
    • 1KBI5186B9
    • 4H-3,15a-Epoxy-1-benzoxepino(6',7':6,7)indeno(1,2-b)indol-4-one, 10-(1,1-dimethyl-2-propenyl)-2,3,5b,6,7,7a,8,13,13b,13c,14,15-dodecahydro-5b-hydroxy-2,2,13b,13c-tetramethyl-, (3alpha,5balpha,7abeta,13balpha,13cbeta,15aalpha)-(+)-
    • (1S,4R,5S,16S,19S,23R)-19-hydroxy-4,5,24,24-tetramethyl-11-(2-methylbut-3-en-2-yl)-25,26-dioxa-7-azaheptacyclo[21.2.1.01,20.04,19.05,16.06,14.08,13]hexacosa-6(14),8(13),9,11,20-pentaen-22-one
    • CHEBI:218519
    • .BETA.-AFLATREM, (+)-
    • ??-Aflatrem
    • UNII-1KBI5186B9
    • .BETA.-AFLATREM
    • 4H-3,15A-EPOXY-1-BENZOXEPINO(6',7':6,7)INDENO(1,2-B)INDOL-4-ONE, 10-(1,1-DIMETHYL-2-PROPENYL)-2,3,5B,6,7,7A,8,13,13B,13C,14,15-DODECAHYDRO-5B-HYDROXY-2,2,13B,13C-TETRAMETHYL-, (3.ALPHA.,5B.ALPHA.,7A.BETA.,13B.ALPHA.,13C.BETA.,15A.ALPHA.)-(+)-
    • AKOS040762789
    • 4H-3,15a-Epoxy-1-benzoxepino(6',7':6,7)indeno(1,2-b)indol-4-one, 10-(1,1-dimethyl-2-propenyl)-2,3,5b,6,7,7a,8,13,13b,13c,14,15-dodecahydro-5b-hydroxy-2,2,13b,13c-tetramethyl-, (3R,5bS,7aS,13bS,13cr,15aS)-
    • 144446-23-1
    • beta-Aflatrem, (+)-
    • Q27252539
    • b-Aflatrem
    • (1S,4R,5S,16S,19S,23R)-19-hydroxy-4,5,24,24-tetramethyl-11-(2-methylbut-3-en-2-yl)-25,26-dioxa-7-azaheptacyclo(21.2.1.01,20.04,19.05,16.06,14.08,13)hexacosa-6(14),8(13),9,11,20-pentaen-22-one
    • Inchi: 1S/C32H39NO4/c1-8-27(2,3)18-9-10-22-20(15-18)21-16-19-11-12-31(35)24-17-23(34)26-28(4,5)37-32(24,36-26)14-13-29(31,6)30(19,7)25(21)33-22/h8-10,15,17,19,26,33,35H,1,11-14,16H2,2-7H3/t19-,26-,29+,30+,31+,32-/m0/s1
    • InChI Key: ONMXSHAELZXSPO-SDPXOEJRSA-N
    • SMILES: O[C@]12C3=CC([C@H]4C(C)(C)O[C@]3(CC[C@]1(C)[C@@]1(C)C3=C(C5C=C(C(C=C)(C)C)C=CC=5N3)C[C@@H]1CC2)O4)=O

Computed Properties

  • Exact Mass: 501.28790873g/mol
  • Monoisotopic Mass: 501.28790873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 2
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 663.6±55.0 °C at 760 mmHg
  • Flash Point: 355.2±31.5 °C
  • Vapor Pressure: 0.0±2.1 mmHg at 25°C

beta-Aflatrem Security Information

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Additional information on beta-Aflatrem

Professional Introduction to Beta-Aflatrem (CAS No. 144446-23-1)

Beta-Aflatrem, chemically identified by the CAS number 144446-23-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential biological activities. In this comprehensive overview, we delve into the molecular characteristics, pharmacological significance, and recent advancements in the research of Beta-Aflatrem.

The molecular structure of Beta-Aflatrem (CAS No. 144446-23-1) is characterized by its complex heterocyclic framework, which includes multiple functional groups that contribute to its reactivity and interaction with biological targets. The compound belongs to the class of fungal metabolites, a category known for producing a wide array of bioactive molecules. The precise arrangement of atoms in Beta-Aflatrem enables it to engage with various enzymes and receptors, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the pharmacological potential of Beta-Aflatrem in several key areas. One notable aspect is its interaction with cellular signaling pathways, particularly those involved in inflammation and immune response. Research indicates that Beta-Aflatrem can modulate the activity of certain enzymes, such as kinases and phosphatases, which are critical regulators of cellular processes. This modulation has implications for the development of novel therapeutic strategies targeting chronic inflammatory diseases.

In addition to its immunomodulatory effects, Beta-Aflatrem has shown promise in preclinical studies as a potential antineoplastic agent. The compound's ability to interfere with cancer cell proliferation and survival pathways makes it an attractive candidate for further investigation. Specifically, studies have demonstrated that Beta-Aflatrem can induce apoptosis in certain cancer cell lines by activating stress-induced signaling cascades. This mechanism suggests that Beta-Aflatrem could be developed into a chemotherapeutic agent with minimal side effects compared to conventional treatments.

The synthesis and characterization of Beta-Aflatrem (CAS No. 144446-23-1) have been subjects of intense research interest. Advances in synthetic methodologies have enabled the production of pure samples for detailed biochemical analysis. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating the structural features of this compound. These analytical methods provide critical insights into the stereochemistry and conformational dynamics of Beta-Aflatrem, which are essential for understanding its biological activity.

The pharmacokinetic properties of Beta-Aflatrem are another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential for clinical application. The compound exhibits moderate solubility in water and lipids, which influences its bioavailability and target tissue distribution. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and minimizing adverse effects.

Ethical considerations and regulatory frameworks play a significant role in the development and deployment of new pharmaceutical compounds like Beta-Aflatrem. Rigorous preclinical testing is essential to ensure safety and efficacy before human trials can commence. Regulatory agencies require comprehensive data on a compound's mechanism of action, toxicity profile, and pharmacokinetic behavior before approving it for clinical use. This stringent evaluation process ensures that patients receive treatments that are both safe and effective.

The future direction of research on Beta-Aflatrem (CAS No. 144446-23-1) is promising, with several avenues for further exploration. One key focus is the identification of additional bioactive derivatives that may enhance therapeutic efficacy while reducing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, leading to innovative treatments for various diseases.

In conclusion, Beta-Aflatrem represents a fascinating compound with significant potential in pharmaceutical applications. Its unique molecular structure, coupled with its ability to modulate key biological pathways, makes it a valuable candidate for further research. As our understanding of its pharmacological properties continues to grow, so too does the promise of developing novel therapies based on this remarkable molecule.

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